Cas no 176636-53-6 (Benzene, 2-methyl-1,5-dinitro-3-(phenylthio)-)

• Product Name: Benzene, 2-methyl-1,5-dinitro-3-(phenylthio)-
• CAS No: 176636-53-6
• MF: C₁₃H₁₀N₂O₄S
• MW: 290.294501781464
• CID: 1362968
• Update Time: 2024-08-17

Benzene, 2-methyl-1,5-dinitro-3-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-methyl-1,5-dinitro-3-(phenylthio)-

• Inchi： 1S/C13H10N2O4S/c1-9-12(15(18)19)7-10(14(16)17)8-13(9)20-11-5-3-2-4-6-11/h2-8H,1H3
• InChI Key： DIFYQSAZLWTKNY-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=CC([N+]([O-])=O)=CC(SC2=CC=CC=C2)=C1C

Computed Properties

• Exact Mass: 290.0362

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Melting Point: 96-97 °C
• Boiling Point: 419.8±45.0 °C(Predicted)
• PSA: 86.28